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Compound of Interest

Compound Name: Mezilamine

Cat. No.: B1676547 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides immediate, essential safety and logistical

information for Mezilamine, also commonly known as Mesalamine (5-amino-2-hydroxybenzoic

acid). Adherence to these guidelines is crucial for ensuring personal safety and maintaining a

secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Mesalamine is classified as a hazardous substance that can cause skin irritation, serious eye

irritation, and may lead to an allergic skin reaction or respiratory irritation.[1] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory when handling this

compound.

Recommended Personal Protective Equipment (PPE) for Handling Mesalamine:
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or goggles.[2] In

situations with a risk of

splashing, a face shield may

be necessary.

Prevents eye irritation or

serious eye damage from dust

particles or splashes.[1]

Hand Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber).

Protects against skin irritation

and potential allergic skin

reactions upon contact.[1]

Body Protection

A laboratory coat is

recommended.[3] For larger

quantities or when generating

dust, additional protective

clothing such as an apron or

coveralls may be required.

Minimizes skin contact with the

compound.

Respiratory Protection

Not typically required under

conditions of adequate

ventilation.[1] If dust is

generated and ventilation is

inadequate, a NIOSH-

approved respirator should be

used.

Prevents respiratory tract

irritation from inhaling dust.[1]

A workplace risk assessment

should be conducted to

determine if a respirator is

needed.[3]

Occupational Exposure Limits
As of the current safety data, no specific Occupational Exposure Limit (OEL) as an 8-hour

Time-Weighted Average (TWA) has been established for Mesalamine.[3]

Substance
Occupational Exposure Limit (OEL) - 8-
Hour TWA

Mesalamine Not Established
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Adherence to a strict operational plan is crucial for minimizing exposure and ensuring safety.

Handling Procedures:

Ventilation: Always handle Mesalamine in a well-ventilated area.[1] For procedures that may

generate dust, a chemical fume hood should be utilized.

Avoid Dust Formation: Take care to minimize the generation of dust when handling the solid

compound.

Personal Hygiene: Wash hands thoroughly with soap and water after handling and before

eating, drinking, or smoking.[1]

Contaminated Clothing: Contaminated work clothing should not be allowed out of the

workplace and should be washed before reuse.[1]

Emergency Response Plan
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing. If

skin irritation or a rash occurs, seek medical

advice.[1]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, holding

the eyelids open.[4] Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[4] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill Response:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: Determine the extent and nature of the spill. For large or highly dispersed

spills, contact your institution's emergency response team.

Personal Protective Equipment: Before cleaning up, don the appropriate PPE as outlined

above.

Containment: For solid spills, carefully sweep or scoop the material to avoid generating dust

and place it into a suitable, sealed container for disposal.[4] For liquid spills, use an inert

absorbent material to contain the spill.
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Decontamination: Clean the spill area thoroughly with a suitable cleaning agent and water.

Waste Disposal: All spill cleanup materials must be disposed of as hazardous waste.

Disposal Plan
All waste containing Mesalamine, including contaminated PPE and spill cleanup materials,

must be treated as hazardous waste.

Disposal Procedures:

Containerization: Collect all waste in a clearly labeled, sealed, and appropriate container.

Labeling: The waste container must be labeled as hazardous waste, clearly identifying the

contents as "Mesalamine waste" or "Mezilamine waste".

Storage: Store the waste container in a designated satellite accumulation area away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through a licensed and approved

waste disposal company, following all local, state, and federal regulations.[1] Do not dispose

of Mesalamine down the drain or in the regular trash.

Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling Mezilamine
(Mesalamine) in a laboratory setting.
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Start: Prepare to Handle
Mezilamine (Mesalamine)

1. Assess Hazards
(Review SDS)

2. Don Appropriate PPE
(Gloves, Eye Protection, Lab Coat)

3. Prepare Work Area
(Ensure good ventilation/fume hood)

4. Weigh and Handle Compound
(Minimize dust generation)

Spill Occurred?

Emergency Spill Response Protocol

Yes

5. Clean Up and Decontaminate Work Area

No

6. Dispose of Waste
(Collect in labeled, sealed container)

7. Doff PPE Correctly

8. Wash Hands Thoroughly

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Mezilamine (Mesalamine).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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